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Compound of Interest

Compound Name: 3,5-Difluoroisonicotinonitrile

Cat. No.: B577487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for 3,5-Difluoroisonicotinonitrile. This guide

compiles the available information and provides extrapolated data based on analogous

compounds. All experimental procedures are proposed and should be performed with caution

by qualified personnel.

Introduction
3,5-Difluoroisonicotinonitrile, also known as 4-Cyano-3,5-difluoropyridine, is a fluorinated

pyridine derivative with potential applications in medicinal chemistry and materials science. The

introduction of fluorine atoms onto the pyridine ring can significantly alter the molecule's

physicochemical properties, including its electronics, lipophilicity, and metabolic stability. These

modifications are highly sought after in drug discovery to enhance pharmacokinetic and

pharmacodynamic profiles. The nitrile group serves as a versatile chemical handle for further

synthetic transformations.

Chemical and Physical Properties
While specific experimental data for 3,5-Difluoroisonicotinonitrile is scarce, the following

table summarizes its known properties and provides estimated values for others.
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Property Value Source/Method

CAS Number 1214377-09-9 -

Synonym 4-Cyano-3,5-difluoropyridine -

Molecular Formula C₆H₂F₂N₂ -

Molecular Weight 140.09 g/mol -

Appearance
White to off-white solid

(Predicted)
Analogy

Melting Point Not available -

Boiling Point Not available -

Density Not available -

Solubility

Soluble in common organic

solvents (e.g., DMSO, DMF,

CH₂Cl₂) (Predicted)

Analogy

Synthesis
A definitive, peer-reviewed synthesis protocol for 3,5-Difluoroisonicotinonitrile is not readily

available in the public domain. However, based on established methodologies for the synthesis

of similar fluorinated pyridines and cyanopyridines, a plausible synthetic route can be

proposed.

Proposed Synthetic Pathway: Nucleophilic Aromatic
Substitution
A common method for introducing a cyano group onto an aromatic ring is through nucleophilic

aromatic substitution of a suitable leaving group, such as a halogen, with a cyanide salt.

Reaction Scheme:
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3,4,5-Trifluoropyridine 3,5-Difluoroisonicotinonitrile
Heat

NaCN or KCN
(Cyanide Source)

Polar Aprotic Solvent
(e.g., DMSO, DMF)

Physicochemical Properties

Pharmacokinetic & Pharmacodynamic Effects

Increased Lipophilicity

Enhanced Membrane Permeability

Altered pKa

Improved Target Binding

Metabolic Stability

Reduced Metabolic Degradation

Potential Therapeutic Agent

3,5-Difluoroisonicotinonitrile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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